Cas no 256954-72-0 (N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl)-2-phenylethylbenzamide)

• Product Name: N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl)-2-phenylethylbenzamide
• CAS No: 256954-72-0
• MF: C₁₉H₁₅N₃O₃
• MW: 333.340704202652
• CID: 5762574
• PubChem ID: 2802820
• Update Time: 2025-05-19

N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl)-2-phenylethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N1-[2-oxo-1-(6-oxo-1,6-dihydro-1-pyrimidinyl)-2-phenylethyl]benzamide
• N-[2-oxo-1-(6-oxopyrimidin-1-yl)-2-phenylethyl]benzamide
• 256954-72-0
• HMS2302D10
• IDI1_031216
• Oprea1_551867
• N-[2-oxo-1-(6-oxopyrimidin-1(6H)-yl)-2-phenylethyl]benzamide
• F0020-0171
• STL488826
• BRD-A09250260-001-01-2
• CCG-244326
• SMR000054539
• N-(2-OXO-1-(6-OXO-1(6H)-PYRIMIDINYL)-2-PHENYLETHYL)BENZAMIDE
• SR-01000401221-1
• AKOS001032115
• MLS002539641
• Oprea1_392909
• N-(2-oxo-1-(6-oxopyrimidin-1(6H)-yl)-2-phenylethyl)benzamide
• SR-01000401221
• Z56761947
• NCGC00076226-02
• AKOS016322309
• MLS000104606
• HMS1522M18
• NCGC00177365-01
• Maybridge4_000634
• CHEMBL1728383
• Benzamide, N-[2-oxo-1-(6-oxo-1(6H)-pyrimidinyl)-2-phenylethyl]-
• N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl)-2-phenylethylbenzamide

• Inchi： 1S/C19H15N3O3/c23-16-11-12-20-13-22(16)18(17(24)14-7-3-1-4-8-14)21-19(25)15-9-5-2-6-10-15/h1-13,18H,(H,21,25)
• InChI Key： AFTYRGSRPBTOIY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(NC(C1C=CC=CC=1)=O)N1C=NC=CC1=O

Computed Properties

• Exact Mass: 333.11134135g/mol
• Monoisotopic Mass: 333.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 11.95±0.46(Predicted)

Additional information on N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl)-2-phenylethylbenzamide

Professional Introduction to Compound with CAS No. 256954-72-0 and Product Name: N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl)-2-phenylethylbenzamide

The compound identified by the CAS number 256954-72-0 and the product name N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl)-2-phenylethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its structural complexity and its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The benzamide moiety, combined with a dihydropyrimidine core, suggests a dual functionality that could be exploited for inhibitory effects on various biological targets.

Recent research in the domain of heterocyclic compounds has highlighted the importance of dihydropyrimidine derivatives in drug discovery. These structures often exhibit remarkable bioactivity, making them valuable scaffolds for designing molecules with pharmacological relevance. The presence of the N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl) moiety in this compound is particularly noteworthy, as it is known to interact with enzymes and receptors in a manner that can modulate biological pathways. This feature has been extensively studied in the context of developing treatments for metabolic disorders, inflammation, and even certain types of cancer.

The 2-phenylethylbenzamide component of the molecule adds another layer of complexity, providing a lipophilic anchor that can enhance membrane permeability and improve oral bioavailability. This is a critical consideration in drug design, as poor solubility or absorption can significantly limit the therapeutic efficacy of a compound. The combination of these structural elements suggests that this compound may possess favorable pharmacokinetic properties, making it an attractive candidate for further investigation.

Current studies have begun to explore the potential of this compound as an inhibitor of specific enzymes implicated in disease progression. For instance, preliminary in vitro assays have indicated that it may interfere with the activity of kinases and phosphodiesterases, which are known to play roles in signal transduction pathways. By modulating these pathways, the compound could potentially disrupt aberrant cellular processes associated with conditions such as diabetes, cardiovascular disease, and neurodegenerative disorders.

The dihydropyrimidine ring is particularly interesting from a chemical biology perspective. It is a well-documented scaffold that has been employed in numerous drug candidates over the years. Its ability to adopt multiple conformations allows it to interact with biological targets in diverse ways, providing opportunities for fine-tuning its binding properties. In recent years, computational methods have been increasingly used to predict how modifications to this core structure might affect bioactivity. These tools have helped researchers identify promising derivatives of dihydropyrimidine-based compounds like this one.

In addition to its enzymatic interactions, the benzamide moiety has been shown to influence cellular processes at multiple levels. For example, it can engage with transcription factors and nuclear receptors, altering gene expression patterns in a way that may lead to therapeutic benefits. The phenethyl group further contributes to this multifaceted interaction profile by enabling hydrophobic interactions with lipid rafts and other membrane-bound proteins.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct complex molecules like this one with high precision and yield has opened up new avenues for drug discovery. Advances in catalytic methods and green chemistry principles have made it possible to produce such compounds more efficiently than ever before, reducing costs and environmental impact while improving scalability.

As research continues into this compound and its derivatives, we can expect further insights into its mechanism of action and potential therapeutic applications. The integration of experimental data with computational modeling will be crucial in guiding future modifications aimed at optimizing its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate these developments by combining expertise across disciplines.

The broader implications for medicine are significant if this class of compounds proves successful in clinical trials. The ability to design molecules that target multiple disease pathways simultaneously could revolutionize treatment strategies for complex conditions where single-target drugs often fall short. By leveraging structural features like those present in N-2-oxo-1-(6-oxo-1,6-dihydropyrimidin-1-yl)-2-phenylethylbenzamide, researchers hope to develop next-generation therapeutics that offer improved outcomes for patients worldwide.